N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)butanamide
• InChI: InChI=1S/C19H18ClN3O3S/c1-26-16-9-8-12(11-14(16)20)21-17(24)7-4-10-23-18(25)13-5-2-3-6-15(13)22-19(23)27/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,21,24)(H,22,27)
• InChI Key: FZPKUHJRHIXJGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=S)Cl
• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol
• CAS No.: 443355-68-8

Description

N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide is a useful research compound. Its molecular formula is C19H18ClN3O3S and its molecular weight is 403.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research on the synthesis of quinazoline derivatives, including compounds related to "N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)butanamide," has shown diverse methodologies for creating functionalized quinazolines with potential biological activities. Studies detail the synthesis of these compounds through various chemical reactions, highlighting their importance in medicinal chemistry and drug development. These synthetic approaches offer a foundation for developing novel compounds with enhanced biological activities (Kut, Onysko, & Lendel, 2020; Alagarsamy et al., 2011).

Pharmacological Applications

Several studies have explored the pharmacological potentials of quinazoline derivatives, including antihypertensive, diuretic, and anti-diabetic activities. These compounds have been tested for their effectiveness in managing various conditions, demonstrating significant biological activities that could lead to new therapeutic agents. For instance, some quinazoline derivatives have shown potent activity in pharmacological screenings, indicating their potential in treating hypertension, diabetes, and other conditions (Rahman et al., 2014).

Biological Activities

Quinazoline derivatives have been extensively investigated for their biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. These studies provide insights into the therapeutic potential of quinazoline compounds, underscoring their role in developing new treatments for inflammation, pain, and infections. The diverse biological activities observed in these compounds are crucial for expanding the scope of quinazoline derivatives in pharmaceutical research (Alagarsamy et al., 2011; Patel et al., 2010).